β-Naphthyl α-D-Glucopyranoside
β-Naphthyl α-D-Glucopyranoside
2-naphthyl alpha-D-glucoside is an alpha-D-glucoside that is alpha-D-glucopyranose in which the anomeric hydroxy hydrogen is replaced by a 2-naphthyl group. It has a role as a chromogenic compound. It is an alpha-D-glucoside and a member of naphthalenes. It derives from a 2-naphthol.
Brand Name:
Vulcanchem
CAS No.:
25320-79-0
VCID:
VC0013757
InChI:
InChI=1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12-20H,8H2/t12-,13-,14+,15-,16+/m1/s1
SMILES:
C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C16H18O6
Molecular Weight:
306.31 g/mol
β-Naphthyl α-D-Glucopyranoside
CAS No.: 25320-79-0
Reference Standards
VCID: VC0013757
Molecular Formula: C16H18O6
Molecular Weight: 306.31 g/mol
CAS No. | 25320-79-0 |
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Product Name | β-Naphthyl α-D-Glucopyranoside |
Molecular Formula | C16H18O6 |
Molecular Weight | 306.31 g/mol |
IUPAC Name | (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol |
Standard InChI | InChI=1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12-20H,8H2/t12-,13-,14+,15-,16+/m1/s1 |
Standard InChIKey | MWHKPYATGMFFPI-LJIZCISZSA-N |
Isomeric SMILES | C1=CC=C2C=C(C=CC2=C1)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
SMILES | C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)CO)O)O)O |
Canonical SMILES | C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)CO)O)O)O |
Description | 2-naphthyl alpha-D-glucoside is an alpha-D-glucoside that is alpha-D-glucopyranose in which the anomeric hydroxy hydrogen is replaced by a 2-naphthyl group. It has a role as a chromogenic compound. It is an alpha-D-glucoside and a member of naphthalenes. It derives from a 2-naphthol. |
Synonyms | 2-NA-alpha-glc 2-naphthyl alpha-D-glucopyranoside 2-naphthyl-beta-D-glucoside 2-naphthyl-glucoside 2-naphthylglucoside |
PubChem Compound | 91398 |
Last Modified | Nov 11 2021 |
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